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Compound of Interest

Xanthosine 5-monophosphate
Compound Name: ,
sodium salt

cat. No.: B1675532

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xanthosine 5'-monophosphate (XMP), in its disodium salt form, is a critical intermediate in the
de novo synthesis of purine nucleotides.[1][2][3] Specifically, it is the product of the rate-limiting
step in the pathway leading to the formation of guanosine monophosphate (GMP), a
fundamental building block for DNA, RNA, and various glycoproteins.[1][3] This technical guide
provides a comprehensive overview of the key properties, metabolic significance, and
analytical methodologies related to Xanthosine 5'-monophosphate disodium salt.

Physicochemical Properties

Xanthosine 5'-monophosphate disodium salt is a white to pale yellow crystalline solid or
powder.[4] It is soluble in water.[4] The compound is stable for extended periods when stored
under appropriate conditions.

Quantitative Data Summary
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Property Value References
Molecular Weight 408.17 g/mol [11[4115]
Chemical Formula C1oH11:N4aNaz209P [4][5]

CAS Number 25899-70-1 [1]

Purity (HPLC) >95% - >98% [11[2]13][4]

White to pale yellow
Appearance . . [31141[5]
powder/crystalline solid

Soluble in water; 10 mg/mL in

Solubilit 3114
Y PBS (pH 7.2) 13]i4]

Storage Temperature 2-8°C or-20°C [4]

Melting Point >116 °C (decomposes) [4]

Role in Purine Metabolism

Xanthosine 5'-monophosphate is a key intermediate in the metabolic pathway that converts
inosine 5'-monophosphate (IMP) to guanosine 5'-monophosphate (GMP).[1][5] This conversion
is a two-step process. First, IMP is oxidized to XMP by the enzyme IMP dehydrogenase
(IMPDH).[1][5] Subsequently, XMP is converted to GMP by GMP synthetase.[5] This pathway
is crucial for maintaining the cellular pool of guanine nucleotides required for various biological
processes, including DNA and RNA synthesis.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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